N-Methyl-N-(4-nitrophenyl)phosphoramidic dichloride

• CAS No.: 94511-60-1
• Molecular Formula: C7H7Cl2N2O3P
• Molecular Weight: 269.02 g/mol
• IUPAC Name: N-dichlorophosphoryl-N-methyl-4-nitroaniline
• InChI: InChI=1S/C7H7Cl2N2O3P/c1-10(15(8,9)14)6-2-4-7(5-3-6)11(12)13/h2-5H,1H3
• InChI Key: LPVJYWJJXPXGJM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)[N+](=O)[O-])P(=O)(Cl)Cl

Description

N-Methyl-N-(4-nitrophenyl)phosphoramidic dichloride is a useful research compound. Its molecular formula is C7H7Cl2N2O3P and its molecular weight is 269.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Nitro-N-methylaniline (9.3 g, 0.061 mol) and 9 mL (0.1 mol) POCl3 were heated in 50 mL toluene to 90°-95° C. overnight. The solution was cooled and filtered. The volatiles were removed from the filtrate, giving 15.3 g of a purple, viscous oil. NMR (CDCl3): AA'XX' quartet from δ7.45-7.35 (4H), 3.37 (d,3H, J=14-15 Hz). No N--H was observed in the NMR. Due to an expected very high boiling point, this material was not distilled but used directly in the preparation of N-Methyl-N-(4-nitrophenyl) phosphoric triamide in the following Example VI.